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Compound of Interest

Compound Name:
2-Deoxystreptamine

dihydrobromide

Cat. No.: B601498 Get Quote

2-Deoxystreptamine Dihydrobromide: A
Technical Guide for Researchers
For researchers, scientists, and professionals in drug development, this in-depth guide

provides comprehensive technical information on 2-Deoxystreptamine dihydrobromide, a

crucial component in the landscape of aminoglycoside antibiotics. This document details its

chemical registry information, experimental protocols for its synthesis and analysis, and

explores its role in biological signaling pathways.

Core Registry and Quantitative Data
2-Deoxystreptamine dihydrobromide is a key building block in the synthesis of numerous

aminoglycoside antibiotics. Its chemical and physical properties are summarized below. The

most consistently cited CAS number for the dihydrobromide salt is 84107-26-6, while 2037-48-

1 is often associated with the free base, 2-Deoxystreptamine.
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Property Value Citations

CAS Number 84107-26-6 [1][2][3][4][5]

Alternate CAS (Free Base) 2037-48-1 [6]

Molecular Formula C₆H₁₄N₂O₃ · 2HBr [1][2]

Molecular Weight 324.01 g/mol [1][2][5]

IUPAC Name

(1S,3R,4S,6R)-4,6-

diaminocyclohexane-1,2,3-

triol;dihydrobromide

Synonyms
2-DOS · 2HBr, Gentamicine

Sulphate EP Impurity E
[2][3]

Appearance Solid [4]

Purity ≥97% (TLC) [2]

Storage Temperature 2-8°C [1][5]

Signaling Pathways and Mechanism of Action
2-Deoxystreptamine is the central scaffold of many aminoglycoside antibiotics. These

antibiotics exert their bactericidal effects by targeting the bacterial ribosome, specifically the

30S subunit, and interfering with protein synthesis.

The binding of aminoglycosides to the A-site of the 16S rRNA within the 30S subunit induces a

conformational change.[2] This leads to the misreading of mRNA codons, causing the

incorporation of incorrect amino acids into the growing polypeptide chain.[2] Ultimately, this

results in the production of non-functional or toxic proteins, leading to bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Deoxystreptamine dihydrobromide CAS number and
registry information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b601498#2-deoxystreptamine-dihydrobromide-cas-
number-and-registry-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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